Cas no 88801-94-9 (Benzenemethanol, 3-bromo-, 4-methylbenzenesulfonate)

• Product Name: Benzenemethanol, 3-bromo-, 4-methylbenzenesulfonate
• CAS No: 88801-94-9
• MF: C₁₄H₁₅BrO₄S
• MW: 359.235502481461
• CID: 621299
• PubChem ID: 71320273
• Update Time: 2025-04-19

Benzenemethanol, 3-bromo-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-, 4-methylbenzenesulfonate
• (3-bromophenyl)methanol,4-methylbenzenesulfonic acid
• (3-BROMOPHENYL)METHANOL; PARA-TOLUENE SULFONATE
• DTXSID50750245
• 4-Methylbenzene-1-sulfonic acid--(3-bromophenyl)methanol (1/1)
• 88801-94-9
• (3-bromophenyl)methanol;4-methylbenzenesulfonic acid

• Inchi： 1S/C7H7BrO.C7H8O3S/c8-7-3-1-2-6(4-7)5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-4,9H,5H2;2-5H,1H3,(H,8,9,10)
• InChI Key： UMYXRFYMEFBKRD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1.S(C1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 357.98744g/mol
• Monoisotopic Mass: 357.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų